Cas no 2640964-51-6 (1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine)

• Product Name: 1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine
• CAS No: 2640964-51-6
• MF: C₁₈H₂₂N₆
• MW: 322.407482624054
• CID: 5318550
• PubChem ID: 154830126
• Update Time: 2025-05-21

1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine
• 2640964-51-6
• F6755-0603
• AKOS040724912
• 1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine

• Inchi： 1S/C18H22N6/c1-13-4-5-14(2)16(12-13)22-8-10-23(11-9-22)17-18-21-20-15(3)24(18)7-6-19-17/h4-7,12H,8-11H2,1-3H3
• InChI Key： VGVLLSVZNCGEGK-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)C=CC=2C)CCN(C2C3=NN=C(C)N3C=CN=2)CC1

Computed Properties

• Exact Mass: 322.19059473g/mol
• Monoisotopic Mass: 322.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.6Ų

Additional information on 1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine

Comprehensive Overview of 1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine (CAS No. 2640964-51-6)

The compound 1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine (CAS No. 2640964-51-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperazine core with a [1,2,4]triazolo[4,3-a]pyrazine moiety, makes it a promising candidate for drug discovery, particularly in the fields of central nervous system (CNS) disorders and oncology. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. The 1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine scaffold stands out due to its ability to interact with diverse biological targets. Its lipophilic and hydrogen-bonding properties enhance bioavailability, a critical factor in modern drug development. This compound’s SAR (structure-activity relationship) profile is currently under investigation, with studies focusing on optimizing its pharmacokinetic and pharmacodynamic properties.

The rise of AI-driven drug discovery has further accelerated interest in compounds like CAS No. 2640964-51-6. Machine learning models are being employed to predict its binding affinity and off-target effects, reducing the time and cost associated with traditional R&D. Additionally, its potential applications in neurodegenerative diseases (e.g., Alzheimer’s and Parkinson’s) and inflammatory conditions are being explored, addressing some of the most pressing healthcare challenges today.

From a synthetic chemistry perspective, the preparation of 1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine involves multi-step organic transformations, including cyclization and cross-coupling reactions. Researchers emphasize the importance of regioselectivity and yield optimization during synthesis, as these factors directly impact scalability for industrial applications. The compound’s stability under physiological conditions is also a key area of study, particularly for oral drug formulations.

In the context of intellectual property and market trends, CAS No. 2640964-51-6 has been cited in several patent filings, highlighting its commercial potential. Pharmaceutical companies are investing in analog development to expand its therapeutic scope while navigating regulatory requirements. The compound’s mechanism of action and toxicity profile remain focal points for preclinical studies, ensuring compliance with global safety standards.

For researchers and industry professionals, access to high-purity 1-(2,5-Dimethylphenyl)-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine is essential. Reputable suppliers provide analytical certificates and custom synthesis services to support ongoing projects. As the scientific community continues to unravel its full potential, this compound exemplifies the intersection of innovation and translational research in 21st-century medicine.